molecular formula C13H16FN3O2 B8537344 1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole

1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole

Cat. No.: B8537344
M. Wt: 265.28 g/mol
InChI Key: AXSUUMVSEFZHNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole is a useful research compound. Its molecular formula is C13H16FN3O2 and its molecular weight is 265.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16FN3O2

Molecular Weight

265.28 g/mol

IUPAC Name

tert-butyl 5-amino-7-fluoro-4-methylbenzimidazole-1-carboxylate

InChI

InChI=1S/C13H16FN3O2/c1-7-9(15)5-8(14)11-10(7)16-6-17(11)12(18)19-13(2,3)4/h5-6H,15H2,1-4H3

InChI Key

AXSUUMVSEFZHNF-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(C=C1N)F)N(C=N2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-tert-butoxycarbonyl-7-fluoro-4-methyl-5-nitrobenzimidazole (0.776 g) in methanol (100 mL)/ethyl acetate (50 mL) is added palladium-on-carbon (10%, 0.1 g) and ammonium formate (0.663 g). The mixture is stirred at room temperature for 5 hours, then filtered on Celite, with methanol wash of the solids. The filtrate is rotary evaporated and the residue partitioned between water and ethyl acetate. The organic layer is dried over magnesium sulfate, filtered and rotary evaporated. The residue is purified by flash chromatography on silica gel, eluting with 25% ethyl acetate/hexane to afford 5-amino-1-tert-butoxycarbonyl-7-fluoro-4-methylbenzimidazole as a yellow oil.
Quantity
0.776 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0.663 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One

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